N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H22N4O2S/c1-3-12-27-22(29)21-20(17-6-4-5-7-18(17)25-21)26-23(27)30-14-19(28)24-13-16-10-8-15(2)9-11-16/h3-11,25H,1,12-14H2,2H3,(H,24,28)
• InChI Key: GTKXFMRKYZOAMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC=C)NC4=CC=CC=C43
• Molecular Formula: C23H22N4O2S
• Molecular Weight: 418.5 g/mol

Description

N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Conformation

N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide and its derivatives demonstrate a range of structural characteristics. Certain compounds exhibit a folded conformation around the methylene C atom of the thioacetamide bridge, with the pyrimidine ring being inclined to the benzene ring at various angles. This folded conformation is stabilized by intramolecular N—H⋯N hydrogen bonds, as reported in the study of various crystal structures (Subasri et al., 2016), (Subasri et al., 2017).

Antimicrobial and Antitumor Activity

The compound's derivatives have shown promise in antimicrobial and antitumor applications. Certain derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. The compounds exhibited significant zones of inhibition, indicating their potential as antimicrobial agents (Baviskar et al., 2013). Additionally, some derivatives have displayed potent anticancer activity, comparable to that of established drugs, against several human cancer cell lines, making them candidates for further exploration in cancer treatment (Hafez & El-Gazzar, 2017).

Inhibitory Activity and Synthesis

Moreover, certain derivatives of this compound have been synthesized as potential dual inhibitors of enzymes like thymidylate synthase and dihydrofolate reductase, showing significant inhibitory activity. This highlights the compound's relevance in the development of new therapeutic agents (Gangjee et al., 2008).

Vibrational Spectroscopic Signatures and Structural Insights

The compound's derivatives have also been characterized to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy. Studies involving density functional theory have provided insights into the geometric equilibrium, hydrogen bond interactions, and vibrational wavenumbers, contributing to a deeper understanding of the compound's structural properties (Jenepha Mary et al., 2022).

Patents and Pharmaceutical Relevance

The compound and its derivatives have also been mentioned in pharmaceutical patents, reflecting their potential utility in a range of therapeutic applications, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic treatments (Habernickel, 2002).